Cas no 1260614-59-2 ((R)-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONIC ACID)

• Product Name: (R)-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONIC ACID
• CAS No: 1260614-59-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD07372596
• CID: 4565436
• Update Time: 2025-05-20

(R)-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONIC ACID
• (R)-3-amino-2-(4-bromobenzyl)propanoicacid

• MDL： MFCD07372596
• Inchi： 1S/C10H12BrNO2/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/t8-/m1/s1
• InChI Key： GKIMDBLWVUDOQG-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(Br)C=C1)CN

Additional information on (R)-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONIC ACID

Introduction to (R)-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONIC ACID (CAS No. 1260614-59-2)

(R)-2-Aminomethyl-3-(4-bromo-phenyl)-propionic acid (CAS No. 1260614-59-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center and a brominated aromatic ring. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chiral center in (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid plays a crucial role in its biological activity and selectivity. Chirality is a fundamental concept in organic chemistry, where molecules that are mirror images of each other (enantiomers) can exhibit different biological properties. In the context of drug development, this can lead to significant differences in efficacy and safety profiles. The (R)-enantiomer of this compound is particularly important due to its potential therapeutic applications.

The brominated aromatic ring is another key feature of this compound. Bromine atoms are often used in medicinal chemistry to enhance the lipophilicity and metabolic stability of drug candidates. This can improve their pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the bromine atom can participate in various chemical reactions, making it a versatile functional group for synthetic transformations.

Recent research has highlighted the potential of (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid as a building block for the synthesis of novel drugs targeting specific diseases. For instance, studies have shown that derivatives of this compound exhibit promising antitumor activity against various cancer cell lines. The brominated aromatic ring and the chiral center contribute to the compound's ability to interact with specific protein targets, thereby modulating cellular processes involved in cancer progression.

In addition to its potential as an antitumor agent, (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid has also been explored for its neuroprotective properties. Research has demonstrated that certain derivatives of this compound can protect neurons from oxidative stress and neurotoxicity, making them potential candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries, which allows for efficient and scalable production of the desired enantiomer.

From a pharmacological perspective, the ADME properties of (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid and its derivatives are crucial for their therapeutic potential. Studies have shown that these compounds exhibit favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. This makes them suitable candidates for further development as drug leads.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid itself may not be directly used as a drug, its derivatives have shown promise in preclinical studies and are currently being evaluated in early-stage clinical trials for various indications. These trials aim to validate the therapeutic potential of these compounds and provide valuable data on their safety and efficacy in human subjects.

In conclusion, (R)-2-aminomethyl-3-(4-bromo-phenyl)-propionic acid (CAS No. 1260614-59-2) is a versatile and important compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center and brominated aromatic ring, make it an attractive building block for the synthesis of biologically active molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.